Cas no 2034322-66-0 (2-(2-fluorophenoxy)-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}acetamide
• CAS No: 2034322-66-0
• MF: C₁₉H₂₂FN₃O₂
• MW: 343.39528799057
• CID: 5407514
• Update Time: 2025-06-16

2-(2-fluorophenoxy)-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]acetamide
• 2-(2-fluorophenoxy)-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}acetamide

• Inchi： 1S/C19H22FN3O2/c20-17-3-1-2-4-18(17)25-14-19(24)22-13-15-7-11-23(12-8-15)16-5-9-21-10-6-16/h1-6,9-10,15H,7-8,11-14H2,(H,22,24)
• InChI Key： YFXRVJMERWBHGI-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=CC=NC=C2)CC1)(=O)COC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-fluorophenoxy)-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}acetamide

Comprehensive Overview of 2-(2-fluorophenoxy)-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}acetamide (CAS No. 2034322-66-0)

The compound 2-(2-fluorophenoxy)-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}acetamide, identified by its CAS No. 2034322-66-0, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. Researchers and pharmaceutical developers are increasingly interested in its mechanism of action, particularly in targeting specific biological pathways. The integration of a fluorophenoxy group and a pyridinylpiperidine moiety suggests its relevance in modulating receptor interactions, making it a promising candidate for further investigation.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by the need for innovative treatments in oncology, neurology, and immunology. The structural complexity of 2-(2-fluorophenoxy)-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}acetamide positions it as a potential key player in these domains. Its acetamide backbone, combined with the fluorinated aromatic and heterocyclic components, enhances its binding affinity and selectivity, which are critical for drug development. This aligns with current trends in precision medicine, where targeted therapies are prioritized.

One of the most frequently asked questions in scientific forums revolves around the synthetic routes and scalability of such compounds. The synthesis of 2-(2-fluorophenoxy)-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}acetamide involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Optimizing these processes is essential for achieving high yields and purity, which are vital for preclinical and clinical studies. Additionally, the compound's physicochemical properties, such as solubility and stability, are under scrutiny to ensure its suitability for formulation development.

The pharmacological potential of 2-(2-fluorophenoxy)-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}acetamide is another area of intense research. Preliminary studies suggest its interaction with G protein-coupled receptors (GPCRs) and kinase enzymes, which are implicated in various diseases. For instance, its pyridinylpiperidine segment is reminiscent of known CNS-active compounds, sparking interest in its neuropharmacological effects. This has led to discussions about its potential in treating neurodegenerative disorders, a hot topic in contemporary medical research.

From a commercial perspective, the compound's intellectual property landscape and patent status are critical considerations. Companies and academic institutions are actively filing patents to protect their discoveries related to 2-(2-fluorophenoxy)-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}acetamide derivatives. This reflects the growing competition in the pharmaceutical industry to develop next-generation therapeutics. Furthermore, the rise of AI-driven drug discovery has accelerated the identification of similar compounds, highlighting the importance of computational tools in modern research.

Environmental and regulatory aspects also play a pivotal role in the development of 2-(2-fluorophenoxy)-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}acetamide. Ensuring compliance with REACH and other global regulations is paramount for its commercialization. Researchers are increasingly focusing on green chemistry principles to minimize the environmental impact of its synthesis. This aligns with the broader industry shift toward sustainable practices, which is a key concern for stakeholders and investors alike.

In conclusion, 2-(2-fluorophenoxy)-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}acetamide (CAS No. 2034322-66-0) stands at the intersection of innovation and practicality. Its multifaceted applications, from drug discovery to material science, underscore its versatility. As research progresses, this compound is poised to make significant contributions to science and medicine, addressing some of the most pressing challenges in healthcare today.